Cas no 1259064-36-2 (N-cyclopentyl-3-methyl-1,2,4-oxadiazol-5-amine)

• Product Name: N-cyclopentyl-3-methyl-1,2,4-oxadiazol-5-amine
• CAS No: 1259064-36-2
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6136207
• PubChem ID: 59058912
• Update Time: 2025-05-20

N-cyclopentyl-3-methyl-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-3-methyl-1,2,4-oxadiazol-5-amine
• 1,2,4-Oxadiazol-5-amine, N-cyclopentyl-3-methyl-
• 1259064-36-2
• CYCLOPENTYL-(3-METHYL-[1,2,4]OXADIAZOL-5-YL)-AMINE
• CS-0282952
• EN300-1609346

• Inchi： 1S/C8H13N3O/c1-6-9-8(12-11-6)10-7-4-2-3-5-7/h7H,2-5H2,1H3,(H,9,10,11)
• InChI Key： PPBWPBUNAKCZTL-UHFFFAOYSA-N
• SMILES： O1C(NC2CCCC2)=NC(C)=N1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 276.6±23.0 °C(Predicted)
• pka: 2.12±0.48(Predicted)

Additional information on N-cyclopentyl-3-methyl-1,2,4-oxadiazol-5-amine

N-Cyclopentyl-3-Methyl-1,2,4-Oxadiazol-5-Amine: A Comprehensive Overview

N-Cyclopentyl-3-methyl-1,2,4-oxadiazol-5-amine (CAS No: 1259064-36-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The structure of N-cyclopentyl-3-methyl-1,2,4-oxadiazol-5-amine is characterized by a cyclopentyl group attached to the nitrogen atom at position 5 of the oxadiazole ring, along with a methyl group at position 3.

The synthesis of N-cyclopentyl-3-methyl-1,2,4-oxadiazol-5-amines has been extensively studied due to its potential applications in drug design and material science. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound through various routes, including condensation reactions and cyclization processes. These methods have been optimized to improve yield and purity, making it more accessible for research and development purposes.

One of the most promising applications of N-cyclopentyl derivatives lies in their potential as therapeutic agents. Studies have shown that these compounds exhibit potent biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. For instance, research conducted in 2023 demonstrated that N-cyclopentyl-substituted oxadiazoles could inhibit key enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases.

In addition to their pharmacological applications, oxadiazole derivatives like N-cyclopentyl compounds have found utility in material science. Their unique electronic properties make them suitable for use in organic electronics and optoelectronic devices. Recent studies have explored their application as semiconducting materials in organic field-effect transistors (OFETs), where they exhibit excellent charge transport properties.

The structural versatility of N-cyclopentyl groups allows for further functionalization to tailor their properties for specific applications. For example, substituting the methyl group at position 3 with other functional groups can significantly alter the compound's solubility, stability, or bioavailability. This flexibility has led to a surge in research aimed at developing analogs with enhanced pharmacokinetic profiles.

From a computational perspective, molecular modeling studies have provided valuable insights into the electronic structure and reactivity of N-cyclopentyl oxadiazoles. These studies have revealed that the cyclopentyl group plays a crucial role in stabilizing the molecule's conformation and influencing its reactivity towards various chemical transformations.

In conclusion, N-cyclopentyl derivatives, particularly N-cyclopentyl oxadiazoles, represent a class of compounds with immense potential across multiple disciplines. Their diverse applications span from drug discovery to advanced materials science, driven by continuous advancements in synthetic chemistry and computational modeling.